Regulator of G-protein signaling 5 (5-13)
Description
Regulator of G-protein signaling 5
Scientific Research Applications
1. Role in Calcium Signaling
RGS5 contributes to receptor-specific patterns of cytosolic Ca2+ oscillations by associating with specific receptors, accelerating G-protein inactivation, and responding to changes in cytosolic Ca2+ (Taylor & Thorn, 2001).
2. Selective Regulation of G-protein Signaling
RGS5 is part of a family of proteins essential for G-protein-mediated signal transduction, showing specificity in regulating receptors, ion channels, and physiological events. The specificity is due to spatiotemporal expression, protein-protein interactions, and structural domains (Xie & Palmer, 2007).
3. Implications in Cancer Biology
RGS5, as part of the RGS family, regulates cellular signaling events downstream of G-protein coupled receptors (GPCRs), linked to the initiation and progression of various cancers (Hurst & Hooks, 2009).
4. Cellular Regulation and Modulation
RGS5 modulates and integrates G-protein signaling, affecting the lifetime and kinetics of signaling responses such as Ca2+ oscillations and ion conductances. It also plays roles in cell growth, differentiation, motility, and intracellular trafficking (Hollinger & Hepler, 2002).
5. Nuclear Localization and Function Diversity
Some RGS proteins, including RGS5, can translocate to the nucleus, suggesting roles in transcription and cell cycle control beyond their known functions at the plasma membrane (Burchett, 2003).
6. Role in Vascular Remodeling
RGS5 is a key regulator of vascular remodeling and pericyte maturation in tumors, suggesting its significance in cardiovascular pathologies like hypertension, atherosclerosis, and angiogenesis (Manzur & Ganss, 2009).
properties
sequence |
LAALPHSCL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Regulator of G-protein signaling 5 (5-13) |
Origin of Product |
United States |
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